Cas no 14174-27-7 (2,3,5,6-Tetraphenyl-4H-pyran-4-one)

• Product Name: 2,3,5,6-Tetraphenyl-4H-pyran-4-one
• CAS No: 14174-27-7
• MF: C₂₉H₂₀O₂
• MW: 400.467907905579
• CID: 1093120
• PubChem ID: 12841338
• Update Time: 2025-11-02

2,3,5,6-Tetraphenyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetraphenyl-4H-pyran-4-one
• 2,3,5,6-tetraphenylpyran-4-one
• tetraphenyl-4H-pyran-4-one
• A924997
• DTXSID90511216
• 14174-27-7

• Inchi： 1S/C29H20O2/c30-27-25(21-13-5-1-6-14-21)28(23-17-9-3-10-18-23)31-29(24-19-11-4-12-20-24)26(27)22-15-7-2-8-16-22/h1-20H
• InChI Key： AHIDFFJGOVOPLV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 400.1464
• Monoisotopic Mass: 400.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

2,3,5,6-Tetraphenyl-4H-pyran-4-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2,3,5,6-Tetraphenyl-4H-pyran-4-one

Comprehensive Guide to 2,3,5,6-Tetraphenyl-4H-pyran-4-one (CAS No. 14174-27-7): Properties, Applications, and Market Insights

2,3,5,6-Tetraphenyl-4H-pyran-4-one (CAS No. 14174-27-7) is a highly specialized organic compound that has garnered significant attention in both academic and industrial research. This tetraphenyl-substituted pyranone derivative is known for its unique structural features and versatile applications, particularly in materials science and photochemistry. With the increasing demand for advanced functional materials, understanding the properties and potential of 2,3,5,6-Tetraphenyl-4H-pyran-4-one is more relevant than ever.

The molecular structure of 2,3,5,6-Tetraphenyl-4H-pyran-4-one consists of a central pyranone ring substituted with four phenyl groups at the 2, 3, 5, and 6 positions. This arrangement imparts remarkable stability and interesting photophysical properties, making it a valuable compound for researchers exploring luminescent materials and organic electronics. Recent studies have highlighted its potential in OLEDs (Organic Light-Emitting Diodes), a hot topic in the field of sustainable and energy-efficient display technologies.

One of the most intriguing aspects of 2,3,5,6-Tetraphenyl-4H-pyran-4-one is its role in photocatalysis and solar energy conversion. As the world shifts toward renewable energy solutions, compounds like this are being investigated for their ability to absorb and convert light energy efficiently. Researchers are particularly interested in how the tetraphenyl substitution influences the compound's electronic properties, which could lead to breakthroughs in solar cell technology.

In addition to its applications in energy-related fields, 2,3,5,6-Tetraphenyl-4H-pyran-4-one has shown promise in biomedical research. Its fluorescence properties make it a potential candidate for bioimaging and diagnostic tools. The compound's ability to interact with biological molecules without causing harm is a key area of exploration, especially in the context of non-invasive medical diagnostics.

The synthesis of 2,3,5,6-Tetraphenyl-4H-pyran-4-one typically involves the condensation of appropriate phenyl-substituted precursors under controlled conditions. This process has been optimized over the years to improve yield and purity, making the compound more accessible for research and industrial applications. Recent advancements in green chemistry have also led to more sustainable synthesis routes, aligning with global efforts to reduce the environmental impact of chemical production.

From a commercial perspective, the demand for 2,3,5,6-Tetraphenyl-4H-pyran-4-one is steadily increasing, driven by its diverse applications. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of academic institutions and industries. The compound is often listed under various synonyms, such as tetraphenylpyranone or TPPO, which are important keywords for researchers sourcing this material.

For those working with 2,3,5,6-Tetraphenyl-4H-pyran-4-one, proper handling and storage are essential to preserve its integrity. The compound should be stored in a cool, dry place, away from direct sunlight, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for handling, ensuring compliance with laboratory safety protocols.

In summary, 2,3,5,6-Tetraphenyl-4H-pyran-4-one (CAS No. 14174-27-7) is a multifaceted compound with significant potential in cutting-edge technologies. Its applications in organic electronics, renewable energy, and biomedical research make it a subject of ongoing interest. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow even further.